N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(3,4-dimethoxyphenyl)methylidene]amino] 2-(4-bromo-2-chlorophenoxy)acetate
• InChI: InChI=1S/C17H16BrClN2O5/c1-23-14-5-3-10(7-15(14)24-2)17(20)21-26-16(22)9-25-13-6-4-11(18)8-12(13)19/h3-8H,9H2,1-2H3,(H2,20,21)
• InChI Key: FBEHXEZKLQFECY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=NOC(=O)COC2=C(C=C(C=C2)Br)Cl)N)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)/C(=N/OC(=O)COC2=C(C=C(C=C2)Br)Cl)/N)OC
• Molecular Formula: C17H16BrClN2O5
• Molecular Weight: 443.7 g/mol

Description

N-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide, also known as BCI, is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of cancer research. BCI is a small molecule inhibitor of STAT3, a transcription factor that plays a crucial role in the development and progression of various types of cancer.

Mechanism of Action

N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide inhibits the phosphorylation and activation of STAT3 by binding to the SH2 domain of STAT3. This prevents the dimerization and translocation of STAT3 to the nucleus, where it regulates the expression of genes involved in cell proliferation, survival, and angiogenesis. By inhibiting STAT3, N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide induces cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has been shown to have anti-tumor effects in various types of cancer, including breast, prostate, lung, and pancreatic cancer. N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed to supply nutrients and oxygen to tumors. In addition, N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of genes involved in inflammation and immune response.

Advantages and Limitations for Lab Experiments

One advantage of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide is its specificity for STAT3, which reduces the risk of off-target effects. N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has also been shown to have good pharmacokinetic properties, including high oral bioavailability and good tissue penetration. However, N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has low solubility in water, which can limit its use in certain experiments. In addition, N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has not been extensively studied in vivo, and its safety and efficacy in humans have not been established.

Future Directions

There are several future directions for the research on N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide. One direction is to further investigate its anti-tumor effects in different types of cancer and in combination with other therapies. Another direction is to optimize its pharmacokinetic properties, such as solubility and stability, to improve its efficacy in vivo. In addition, the safety and toxicity of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide need to be evaluated in preclinical and clinical studies before it can be used as a therapeutic agent in humans. Finally, the development of more potent and selective inhibitors of STAT3, based on the structure of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide, could lead to the discovery of new anti-cancer drugs.

Synthesis Methods

The synthesis of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide involves several steps, starting with the reaction of 3,4-dimethoxybenzoic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with N-(4-bromo-2-chlorophenoxy)acetamide to form the corresponding amide. Finally, the amide is reacted with N,N'-dicyclohexylcarbodiimide and 1-hydroxybenzotriazole to form N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide. The overall yield of N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide is around 30%.

Scientific Research Applications

N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has been extensively studied for its potential applications in cancer research. STAT3 is a transcription factor that is overexpressed in many types of cancer, and its inhibition has been shown to have anti-tumor effects. N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has been shown to inhibit the phosphorylation and activation of STAT3, leading to decreased cell proliferation and increased apoptosis in cancer cells. N'-{[(4-bromo-2-chlorophenoxy)acetyl]oxy}-3,4-dimethoxybenzenecarboximidamide has also been shown to sensitize cancer cells to chemotherapy and radiation therapy, making it a promising candidate for combination therapy.